Cas no 1822575-16-5 (1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate)

• Product Name: 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate
• CAS No: 1822575-16-5
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• MDL: MFCD24534729
• CID: 4620225
• PubChem ID: 72790092
• Update Time: 2025-05-20

1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate
• 1-(tert-Butyl) 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl 5-cyanopyrrolidine-1,2-dicarboxylate
• XXC57516
• W12761
• 1-t-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate
• AKOS027430097
• CS-0035960
• 1-tert-Butyl2-methyl5-cyanopyrrolidine-1,2-dicarboxylate
• MFCD24534729
• 1822575-16-5
• DB-201932
• AS-70647
• Methyl 1-Boc-5-cyanopyrrolidine-2-carboxylate

• MDL： MFCD24534729
• Inchi： 1S/C12H18N2O4/c1-12(2,3)18-11(16)14-8(7-13)5-6-9(14)10(15)17-4/h8-9H,5-6H2,1-4H3
• InChI Key： KVJVGSUDWMVQKW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C#N)CCC1C(=O)OC)=O

Computed Properties

• Exact Mass: 254.12665706g/mol
• Monoisotopic Mass: 254.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.6

Additional information on 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate

Recent Advances in the Synthesis and Applications of 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate (CAS: 1822575-16-5)

The compound 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate (CAS: 1822575-16-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolidine scaffold and functional groups, has demonstrated potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel protease inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate as a versatile building block for the synthesis of SARS-CoV-2 main protease inhibitors. The researchers utilized the compound's cyano and carboxylate groups to introduce structural diversity, enabling the optimization of inhibitor potency and selectivity. The study reported a 15-fold improvement in inhibitory activity compared to previous generations of compounds, underscoring the importance of this intermediate in antiviral drug development.

In the field of oncology, recent work published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated the compound's application in the synthesis of novel HDAC (histone deacetylase) inhibitors. The pyrrolidine core served as a conformational constraint, enhancing the compounds' binding affinity to HDAC isoforms while improving metabolic stability. The lead compounds derived from this scaffold showed promising in vitro activity against multiple cancer cell lines, with IC50 values in the low micromolar range.

From a synthetic chemistry perspective, several innovative approaches to the production of 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate have emerged. A 2024 Nature Protocols publication detailed a continuous flow chemistry method that improved yield (from 68% to 92%) while reducing reaction time from 12 hours to just 45 minutes. This advancement addresses previous challenges in scaling up production, making the compound more accessible for pharmaceutical applications.

The compound's stability profile has also been the subject of recent investigations. A comprehensive stability study published in the Journal of Pharmaceutical Sciences (2023) examined the degradation pathways of 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate under various conditions. The results indicated excellent thermal stability up to 150°C and identified optimal storage conditions (dry, inert atmosphere at -20°C) for long-term preservation of the compound's integrity.

Looking forward, researchers are exploring the potential of 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate in new therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested its utility in developing small molecule correctors for cystic fibrosis, targeting the CFTR protein. The compound's ability to introduce both rigidity and polarity to molecular structures makes it particularly valuable in this challenging area of drug discovery.

In conclusion, 1-tert-Butyl 2-methyl 5-cyanopyrrolidine-1,2-dicarboxylate (CAS: 1822575-16-5) continues to demonstrate significant value in pharmaceutical research and development. Its versatility as a synthetic intermediate, combined with recent methodological improvements in its production and application, positions this compound as an important tool in the medicinal chemist's arsenal. Future research directions may include expanding its applications to additional therapeutic targets and further optimizing synthetic routes for industrial-scale production.